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Compound of Interest

Compound Name: 1942

Cat. No.: B1674138

Despite a thorough investigation, the designation "1942" does not correspond to an
investigational drug in clinical or preclinical development for a specific therapeutic indication.
Instead, scientific literature identifies 1942 as a research compound, specifically a non-cyclic
nucleotide partial agonist of the Exchange protein directly activated by cAMP 1 (EPAC1).

This distinction is critical for researchers, scientists, and drug development professionals. While
1942 is utilized in laboratory settings to probe the intricacies of the EPAC1 signaling pathway, it
is not a therapeutic agent undergoing comparative studies against standard-of-care treatments
for any known disease. Consequently, a direct comparison guide as requested cannot be
formulated.

Our search for information on "1942" as a drug yielded no results in clinical trial databases or
drug development pipelines. The predominant and relevant scientific findings position 1942 as a
tool for in vitro and cellular-based research aimed at understanding the function of EPAC1. This
protein is involved in various cellular processes, and its modulation is a subject of scientific
inquiry for potential therapeutic applications in the future.

For instance, some studies cite 1942 as a reference compound when evaluating the activity of
other, newer EPACL1 activators, such as SY007.[1][2][3] This underscores its role as a
benchmark in early-stage, non-clinical research rather than a candidate for patient treatment.

It is important to note that the identifier "1-942" is also associated with a U.S. Citizenship and
Immigration Services (USCIS) form for requesting a reduced fee, which is entirely unrelated to
the field of pharmacology.[4][5][6][7]1[8][9][10][11]
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In the absence of a defined clinical indication for 1942, it is impossible to identify the appropriate
standard-of-care treatments for a comparative analysis. Furthermore, there is no publicly
available experimental data, such as efficacy, safety, or pharmacokinetic profiles, that would be
necessary to construct a meaningful comparison guide for a drug development audience.

The EPAC1 Signhaling Pathway: The Research
Context for 1942

To provide context for the research in which 1942 is utilized, the following diagram illustrates a
simplified representation of a signaling pathway involving EPAC1. As an EPAC1 agonist, 1942

would act to stimulate this pathway in experimental systems.
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A simplified diagram of the EPAC1 signaling pathway.

In conclusion, the request to compare the investigational drug "1942" to standard-of-care
treatments cannot be fulfilled as "1942" is not a known clinical drug candidate. It remains a
valuable tool for researchers studying the EPACL1 signaling pathway, and future discoveries
stemming from such research may one day lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.researchgate.net/publication/340706898_Mechanism_of_Action_of_an_EPAC1-Selective_Competitive_Partial_Agonist
https://www.researchgate.net/publication/341920782_A_novel_small-molecule_inhibitor_suppresses_colon_cancer_metastasis_through_inhibition_of_metastasis-associated_in_colon_cancer-1_transcription
https://www.uscis.gov/sites/default/files/document/forms/i-942instr.pdf
https://www.researchgate.net/publication/393075669_Role_of_EPAC_Signaling_in_Vascular_Remodeling
https://myattorneyusa.com/immigration-blog/citizenship/overview-of-form-i-942-request-for-a-reduced-fee/
https://www.lawfirm1.com/immigration-forms/form-i-942/
https://www.uscis.gov/i-942
https://www.uscis.gov/archive/form-i-942-request-for-reduced-fee-process
https://usciss.us/archive/form-i-942-request-for-reduced-fee-process.html
https://usimmigrationconsultants.net/apply-for-a-uscis-reduction-form-i-942/
https://www.benchchem.com/product/b1674138#comparing-i942-to-standard-of-care-treatments
https://www.benchchem.com/product/b1674138#comparing-i942-to-standard-of-care-treatments
https://www.benchchem.com/product/b1674138#comparing-i942-to-standard-of-care-treatments
https://www.benchchem.com/product/b1674138#comparing-i942-to-standard-of-care-treatments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

